N-(3-acetamidophenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanylacetamide
• InChI: InChI=1S/C23H21N5O3S/c1-15(29)24-17-4-3-5-18(12-17)25-22(30)14-32-23-11-10-21-26-20(13-28(21)27-23)16-6-8-19(31-2)9-7-16/h3-13H,14H2,1-2H3,(H,24,29)(H,25,30)
• InChI Key: ZWRPEXUFESGIHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NN3C=C(N=C3C=C2)C4=CC=C(C=C4)OC
• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol

Description

N-(3-acetamidophenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N5O3S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetamidophenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetamidophenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioequivalence Studies

One study evaluated the bioequivalence of tablet and capsule formulations of a novel non-steroid anti-inflammatory agent, highlighting the importance of pharmacokinetic parameters in drug development and therapeutic efficacy (Annunziato & di Renzo, 1993)[https://consensus.app/papers/bioequivalence-study-tablet-capsule-formulations-annunziato/b2ae507c88cc57f1b84565c5d36a4e6f/?utm_source=chatgpt].

Metabolism and Excretion Studies

Another research area is the metabolism and excretion of compounds, such as acetaminophen, where high-resolution liquid chromatography was used to identify and quantify metabolites in human subjects (Mrochek, Katz, Christie, & Dinsmore, 1974)[https://consensus.app/papers/acetaminophen-metabolism-determined-highresolution-mrochek/242d5eaed51e526489a2eba1d9ccd782/?utm_source=chatgpt]. This type of study is crucial for understanding the pharmacological and toxicological profile of compounds.

Hemodynamic Effects

Research on the hemodynamic effects of certain compounds, such as AR-L 115 BS, in patients with acute myocardial infarction or coronary artery disease provides insights into their therapeutic potential for cardiovascular conditions (Nebel, Sabin, & Surawitzki, 1981)[https://consensus.app/papers/influence-parameters-administration-patients-acute-nebel/6db13a287dc55cfabdc33d691d1a5530/?utm_source=chatgpt].

Enzyme Interaction Studies

Studies on paracetamol's interaction with enzyme families like cytochrome P450 (CYP), cyclooxygenase (COX), and nitric oxide synthase (NOS) explore how compounds can influence oxidative stress and enzyme activity, which is relevant for drug design and understanding side effects (Trettin et al., 2014)[https://consensus.app/papers/effects-paracetamol-activity-oxidative-stress-healthy-trettin/88ca2ff7ad025e7a9d72cc077b290c30/?utm_source=chatgpt].

Metabolite Profiling

Investigations into the bioavailability, antiinflammatory properties, and metabolic pathways of compounds, such as BP 2-94, provide crucial information for drug development, especially regarding efficacy and safety profiles (Rouleau et al., 1997)[https://consensus.app/papers/bioavailability-antiinflammatory-properties-histamine-rouleau/ce5deb3d810958d7836e68965e4b2812/?utm_source=chatgpt].